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Introduction
4-Bromophenyl chloroacetate is a bifunctional organic molecule that has emerged as a

valuable and versatile building block in contemporary organic synthesis. Its structure, featuring

a brominated phenyl ring and a reactive chloroacetate ester, offers a dual-handle approach for

the strategic construction of complex molecular architectures. The bromine atom serves as a

key functional group for a variety of powerful carbon-carbon and carbon-heteroatom bond-

forming reactions, most notably palladium- and copper-catalyzed cross-coupling reactions.

Simultaneously, the chloroacetate moiety provides a reactive electrophilic site for the

introduction of diverse functionalities through nucleophilic substitution, or it can act as a

protecting group for the phenolic hydroxyl group. This unique combination of reactive sites

makes 4-bromophenyl chloroacetate a strategic intermediate in the synthesis of

pharmaceuticals, agrochemicals, liquid crystals, and other advanced materials.

This comprehensive guide provides detailed application notes and protocols for the use of 4-
bromophenyl chloroacetate, designed for researchers, scientists, and drug development

professionals. The focus is on providing not just procedural steps, but also the underlying
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scientific rationale to empower users to adapt and optimize these methods for their specific

synthetic challenges.

Core Properties and Reactivity
4-Bromophenyl chloroacetate's utility stems from the distinct reactivity of its two key

functional groups:

The Aryl Bromide: The bromine atom on the phenyl ring is a versatile handle for a wide array

of transition metal-catalyzed cross-coupling reactions. Its reactivity in these reactions

generally follows the trend I > Br > Cl, making the bromide a good balance of reactivity and

stability for many applications. This functionality is central to the construction of biaryl, aryl-

alkyne, and aryl-ether linkages, which are prevalent in many biologically active molecules.

The Chloroacetate Ester: The chloroacetyl group serves a dual purpose. Firstly, it is a

reactive electrophile. The carbon atom attached to the chlorine is susceptible to nucleophilic

attack by amines, thiols, and other nucleophiles, providing a straightforward method for

introducing a glycine-like linker or other side chains. Secondly, the chloroacetate can be

viewed as a protecting group for the 4-bromophenol. It is relatively stable under a range of

conditions but can be selectively cleaved to reveal the free phenol when required.

PART 1: Synthesis of 4-Bromophenyl Chloroacetate
The synthesis of 4-bromophenyl chloroacetate is typically achieved through the esterification

of 4-bromophenol with chloroacetyl chloride. This reaction is generally high-yielding and

proceeds under mild conditions.

Protocol 1: Synthesis of 4-Bromophenyl Chloroacetate
This protocol details the synthesis of 4-bromophenyl chloroacetate from 4-bromophenol and

chloroacetyl chloride in the presence of a base.

Materials:

4-Bromophenol

Chloroacetyl chloride
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Triethylamine (Et3N) or Pyridine

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO3) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 4-bromophenol (1.0 eq) in anhydrous dichloromethane (DCM).

Cool the solution to 0 °C using an ice bath.

Add triethylamine (1.1 eq) dropwise to the stirred solution.

To this mixture, add chloroacetyl chloride (1.05 eq) dropwise via a dropping funnel over 15-

20 minutes, ensuring the temperature remains below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting

material.

Quench the reaction by adding 1 M HCl solution and transfer the mixture to a separatory

funnel.

Separate the organic layer and wash it sequentially with 1 M HCl, saturated NaHCO3

solution, and brine.

Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate the solvent

under reduced pressure to afford the crude product.
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Purify the crude 4-bromophenyl chloroacetate by recrystallization (e.g., from ethanol/water

or hexanes) or column chromatography on silica gel to yield the pure product.

Causality Behind Experimental Choices:

Anhydrous Conditions: Chloroacetyl chloride is highly reactive towards water, leading to

hydrolysis to chloroacetic acid. Therefore, anhydrous solvents and an inert atmosphere are

crucial to prevent this side reaction and maximize the yield of the desired ester.

Base: Triethylamine or pyridine is used to neutralize the hydrochloric acid (HCl) generated

during the esterification. This prevents the protonation of the starting phenol and drives the

reaction to completion.

Low Temperature Addition: The reaction is exothermic. Adding the chloroacetyl chloride at 0

°C helps to control the reaction rate, minimize side reactions, and prevent the formation of

undesired byproducts.

Aqueous Work-up: The series of washes with acidic, basic, and neutral aqueous solutions

are essential to remove unreacted starting materials, the triethylammonium hydrochloride

salt, and any remaining acidic or basic impurities.

PART 2: Applications in Cross-Coupling Reactions
The aryl bromide moiety of 4-bromophenyl chloroacetate is a prime substrate for a variety of

palladium- and copper-catalyzed cross-coupling reactions, enabling the construction of

complex molecular scaffolds.

Suzuki-Miyaura Coupling: Synthesis of Biphenyl
Derivatives
The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds between

an aryl halide and an organoboron compound.[1][2][3][4] This reaction is widely used in the

synthesis of biaryl compounds, which are common motifs in pharmaceuticals and liquid

crystals.[5][6]

This protocol describes the Suzuki-Miyaura coupling of 4-bromophenyl chloroacetate with

phenylboronic acid.
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Materials:

4-Bromophenyl chloroacetate

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)2) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4)

Triphenylphosphine (PPh3) or other suitable phosphine ligand

Potassium carbonate (K2CO3) or Cesium carbonate (Cs2CO3)

Toluene and Water (or other suitable solvent system like Dioxane/Water)

Round-bottom flask, reflux condenser, magnetic stirrer, inert atmosphere setup

Procedure:

To a round-bottom flask, add 4-bromophenyl chloroacetate (1.0 eq), phenylboronic acid

(1.2 eq), and the base (e.g., K2CO3, 2.0 eq).

Add the palladium catalyst (e.g., Pd(OAc)2, 2-5 mol%) and ligand (e.g., PPh3, 4-10 mol%).

Add the solvent system (e.g., Toluene/Water 4:1).

Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

Heat the reaction mixture to reflux (typically 80-100 °C) and stir under an inert atmosphere

for 4-12 hours, monitoring the reaction progress by TLC.

After completion, cool the reaction to room temperature and add water.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain [1,1'-biphenyl]-4-yl

chloroacetate.
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Data Presentation: Suzuki-Miyaura Coupling Conditions

Entry
Arylboro
nic Acid

Catalyst
(mol%)

Base Solvent Temp (°C) Yield (%)

1
Phenylboro

nic acid

Pd(PPh3)4

(3)
K2CO3

Toluene/H2

O
90 ~85

2

4-

Methoxyph

enylboronic

acid

Pd(OAc)2

(2) / SPhos

(4)

Cs2CO3
Dioxane/H

2O
100 ~90

3

3-

Pyridylboro

nic acid

PdCl2(dppf

) (3)
K3PO4 DMF 110 ~75

Note: Yields are representative and may vary based on specific reaction conditions and

substrate.

Experimental Workflow: Suzuki-Miyaura Coupling

Reaction Setup
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Caption: Workflow for Suzuki-Miyaura Coupling.

Sonogashira Coupling: Synthesis of Aryl-Alkynes
The Sonogashira coupling provides a reliable route to aryl-alkynes by reacting an aryl halide

with a terminal alkyne, catalyzed by palladium and a copper co-catalyst.[7][8][9][10] This
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reaction is instrumental in the synthesis of conjugated systems found in organic electronics and

pharmaceuticals.[8]

This protocol details the Sonogashira coupling of 4-bromophenyl chloroacetate with

phenylacetylene.

Materials:

4-Bromophenyl chloroacetate

Phenylacetylene

Bis(triphenylphosphine)palladium(II) dichloride (PdCl2(PPh3)2)

Copper(I) iodide (CuI)

Triethylamine (Et3N) or Diisopropylamine (DIPA)

Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF), anhydrous

Round-bottom flask, magnetic stirrer, inert atmosphere setup

Procedure:

In a Schlenk flask under an inert atmosphere, dissolve 4-bromophenyl chloroacetate (1.0

eq) in anhydrous THF.

Add PdCl2(PPh3)2 (1-3 mol%) and CuI (2-5 mol%).

Add triethylamine (2.0-3.0 eq) followed by the dropwise addition of phenylacetylene (1.1-1.2

eq).

Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 2-8 hours,

monitoring by TLC.

Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst

and amine hydrobromide salt, washing with THF.
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Concentrate the filtrate under reduced pressure.

Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

Purify the crude product by column chromatography on silica gel to yield 4-

(phenylethynyl)phenyl chloroacetate.

Logical Relationships: Sonogashira Catalytic Cycle

Copper Cycle

Pd(0)L₂

[Ar-Pd(II)L₂-Br]

Oxidative
Addition  

Ar-C≡CR

Reductive
Elimination

CuBr

Cu(I)-C≡CR

Transmetalation

H-C≡CR

Deprotonation Base

Base·HBrAr-Br
(4-Bromophenyl chloroacetate)

Click to download full resolution via product page

Caption: Simplified Sonogashira Catalytic Cycle.

Ullmann Condensation: Synthesis of Diaryl Ethers
The Ullmann condensation is a classical copper-catalyzed reaction for the formation of diaryl

ethers from an aryl halide and a phenol.[11][12][13][14][15] While traditionally requiring harsh
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conditions, modern modifications allow for milder and more efficient transformations.

This protocol describes the Ullmann condensation of 4-bromophenyl chloroacetate with

phenol.

Materials:

4-Bromophenyl chloroacetate

Phenol

Copper(I) iodide (CuI)

1,10-Phenanthroline or other suitable ligand

Cesium carbonate (Cs2CO3) or Potassium carbonate (K2CO3)

N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), anhydrous

Round-bottom flask, reflux condenser, magnetic stirrer, inert atmosphere setup

Procedure:

To a Schlenk tube, add CuI (5-10 mol%), the ligand (e.g., 1,10-phenanthroline, 10-20 mol%),

and the base (e.g., Cs2CO3, 2.0 eq).

Add 4-bromophenyl chloroacetate (1.0 eq) and phenol (1.2 eq).

Add anhydrous DMF.

Seal the tube and heat the reaction mixture to 110-130 °C for 12-24 hours.

Cool the reaction to room temperature, dilute with ethyl acetate, and filter through celite.

Wash the filtrate with water and brine.

Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

Purify the crude product by column chromatography to give 4-phenoxyphenyl chloroacetate.
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PART 3: Chloroacetate Moiety as a Reactive Handle
The chloroacetate group is an excellent electrophilic handle for introducing various

functionalities via nucleophilic substitution. A particularly useful application is in the synthesis of

N-aryl glycine derivatives by reaction with amines.

Protocol 5: Synthesis of 4-Bromophenyl (Piperidin-1-
yl)acetate
This protocol details the reaction of 4-bromophenyl chloroacetate with a secondary amine,

piperidine.

Materials:

4-Bromophenyl chloroacetate

Piperidine

Potassium carbonate (K2CO3) or Triethylamine (Et3N)

Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

Round-bottom flask, magnetic stirrer

Procedure:

Dissolve 4-bromophenyl chloroacetate (1.0 eq) in acetonitrile.

Add potassium carbonate (1.5 eq) and piperidine (1.1 eq).

Stir the mixture at room temperature or with gentle heating (e.g., 50 °C) for 2-6 hours,

monitoring by TLC.

Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

Dissolve the residue in ethyl acetate and wash with water and brine.

Dry the organic layer, filter, and concentrate to give the crude product.
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Purify by column chromatography if necessary.

PART 4: Deprotection of the Chloroacetate Group
In multi-step syntheses, it is often necessary to unmask the phenolic hydroxyl group. The

chloroacetate group can be selectively cleaved under basic conditions.[16]

Protocol 6: Hydrolysis of the Chloroacetate Ester
This protocol describes the basic hydrolysis of the chloroacetate ester to reveal the phenol.

Materials:

Chloroacetate-protected phenol (e.g., [1,1'-biphenyl]-4-yl chloroacetate)

Potassium carbonate (K2CO3) or Lithium hydroxide (LiOH)

Methanol (MeOH) and Water

1 M Hydrochloric acid (HCl)

Procedure:

Dissolve the chloroacetate-protected phenol (1.0 eq) in a mixture of methanol and water.

Add potassium carbonate (2.0 eq).

Stir the mixture at room temperature for 1-3 hours, or until TLC indicates complete

deprotection.

Remove the methanol under reduced pressure.

Acidify the aqueous residue to pH ~2 with 1 M HCl.

Extract the product with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate

to yield the deprotected phenol.
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Applications in Drug Discovery and Materials
Science
4-Bromophenyl chloroacetate and its derivatives are valuable intermediates in the synthesis

of various bioactive molecules and functional materials.

Anti-inflammatory Drugs: The biphenyl-4-yl-acetic acid scaffold is found in several non-

steroidal anti-inflammatory drugs (NSAIDs) such as Felbinac.[6][17][18] The Suzuki coupling

of 4-bromophenyl chloroacetate followed by hydrolysis of the ester provides a convergent

route to this important pharmacophore.

Cardiovascular Drugs: Many cardiovascular drugs feature complex aromatic systems.[19]

The ability to construct biaryl and other coupled systems using 4-bromophenyl
chloroacetate as a starting material makes it a relevant building block in this therapeutic

area.

Liquid Crystals: The rigid biphenyl core is a common feature in calamitic (rod-shaped) liquid

crystals.[5] The Suzuki coupling of 4-bromophenyl derivatives is a key step in the synthesis

of these materials.

Safety Information
4-Bromophenyl chloroacetate is a reactive chemical and should be handled with appropriate

safety precautions in a well-ventilated fume hood. It is an irritant to the eyes, skin, and

respiratory system. Wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. For detailed safety information, consult the Safety Data Sheet

(SDS).

References
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of

Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl-Aryl Bond

Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews,

102(5), 1359–1470. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.benchchem.com/product/b1267333/docs?utm_src=pdf-body#4-bromophenyl-chloroacetate-a-versatile-building-block-in-modern-organic-synthesis
https://www.researchgate.net/publication/258660233_Discovering_Green_Aqueous_Suzuki_Coupling_Reactions_Synthesis_of_Ethyl_4-Phenylphenylacetate_a_Biaryl_with_Anti-Arthritic_Potential
https://patents.google.com/patent/CN104086394A/en
https://patents.google.com/patent/CN101143815A/en
https://www.benchchem.com/product/b1267333/docs?utm_src=pdf-body#4-bromophenyl-chloroacetate-a-versatile-building-block-in-modern-organic-synthesis
https://patents.google.com/patent/CN103387484B/en
https://www.benchchem.com/product/b1267333/docs?utm_src=pdf-body#4-bromophenyl-chloroacetate-a-versatile-building-block-in-modern-organic-synthesis
https://www.benchchem.com/product/b1267333/docs?utm_src=pdf-body#4-bromophenyl-chloroacetate-a-versatile-building-block-in-modern-organic-synthesis
https://pdf.benchchem.com/57/Application_of_4_Bromobiphenyl_in_the_Synthesis_of_Liquid_Crystals_Detailed_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b1267333/docs?utm_src=pdf-body#4-bromophenyl-chloroacetate-a-versatile-building-block-in-modern-organic-synthesis
https://pubs.acs.org/doi/abs/10.1021/cr00039a007
https://pubs.acs.org/doi/abs/10.1021/cr000664r
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag. [Link]

Wikipedia contributors. (2023). Ullmann condensation. In Wikipedia, The Free Encyclopedia.

[Link]

ARKA USA, Inc. (2009). Heck and Suzuki cross-couplings of aryl and heteroaryl bromides in

water using a new palladium(II)-complex. ARKIVOC. [Link]

Wikipedia contributors. (2023). Sonogashira coupling. In Wikipedia, The Free Encyclopedia.

[Link]

MDPI. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through

Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural

Aspects Identification through Computational Studies. Molecules. [Link]

Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. [Link]

BYJU'S. (n.d.). Ullmann Reaction. [Link]

National Institutes of Health. (2018). Room-Temperature, Copper-Free Sonogashira

Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. ACS

Omega. [Link]

SynArchive. (n.d.). Sonogashira Coupling. [Link]

MDPI. (2023). Comparative Study on the Catalytic Chloroacetylation of Phenol and

Methoxyphenols Using FECL3 and FECL3·6H2O. Catalysts. [Link]

ResearchGate. (n.d.). Suzuki-Miyaura cross-coupling reaction of 4-chloroanisole with

phenylboronic acid. [Link]

Google Patents. (n.d.). CN112645902A - Synthetic method of 1-(4-bromophenyl) piperidine.

National Institutes of Health. (2022). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-

methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Acta

Crystallographica Section E. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://www.thieme.in/shop/en/chemistry/9783131356031-protecting-groups-3rd-edition.html
https://en.wikipedia.org/wiki/Ullmann_condensation
https://www.arkat-usa.org/get-file/39745/
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://www.mdpi.com/1420-3049/25/18/4282
https://www.organic-chemistry.org/namedreactions/ullmann-reaction.shtm
https://learninglink.oup.com/access/content/patrick-6e-student-resources/patrick-6e-appendix-6
https://byjus.com/chemistry/ullmann-reaction/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6648753/
https://www.synarchive.com/named-reactions/sonogashira-coupling
https://www.mdpi.com/2073-4344/13/11/1441
https://www.researchgate.net/figure/Suzuki-Miyaura-cross-coupling-reaction-of-4-chloroanisole-with-phenylboronic-acid-a-search_tbl1_224884242
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9634998/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). Sonogashira coupling reaction of aryl halides with phenylacetylene.

[Link]

Chemistry LibreTexts. (2021). Sonogashira Coupling. [Link]

Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

Google Patents. (n.d.).
Google Patents. (n.d.).

MDPI. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the

Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Catalysts. [Link]

National Institutes of Health. (2009). Cu-Catalyzed Arylation of Phenols: Synthesis of

Sterically Hindered and Heteroaryl Diaryl Ethers. Organic Letters. [Link]

Google Patents. (n.d.). DE102005055528B4 - Process for the preparation of 2 - [(4-
chlorophenyl) -phenylacetyl] -1,3-indandione (chlorophacinone).

MDPI. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-

methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Molbank. [Link]

Royal Society of Chemistry. (2016). Synthesis of “neoprofen”, a rigidified analogue of

ibuprofen, exemplifying synthetic methodology for altering the 3-D topology of

pharmaceutical substances. Organic & Biomolecular Chemistry. [Link]

National Institutes of Health. (2016). Synthesis of “neoprofen”, a rigidified analogue of

ibuprofen, exemplifying synthetic methodology for altering the 3-D topology of

pharmaceutical substances. Organic & Biomolecular Chemistry. [Link]

Rasayan Journal of Chemistry. (n.d.). SYNTHESIS OF 4-CHLORO-PIPERIDINE

DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES

AND HOMOALLYLIC AMINES. [Link]

Google Patents. (n.d.).

PubMed. (2001). Discovery of 4-[(Z)-(4-bromophenyl)- (ethoxyimino)methyl]-1'-[(2,4-

dimethyl-3- pyridinyl)carbonyl]-4'-methyl-1,4'- bipiperidine N-oxide (SCH 351125): an orally

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.researchgate.net/figure/Sonogashira-coupling-reaction-of-aryl-halides-with-phenylacetylene_fig1_343977320
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/25%3A_Transition_Metal_Catalyzed_Coupling_Reactions/25.03%3A_Sonogashira_Coupling
https://www.organic-chemistry.org/protectivegroups.shtm
https://www.mdpi.com/2073-4344/10/10/1103
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2772710/
https://www.mdpi.com/1422-8599/2023/1/M1554
https://pubs.rsc.org/en/content/articlelanding/2016/ob/c6ob01351a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5001920/
https://rasayanjournal.co.in/admin/php/upload/10_pdf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


bioavailable human CCR5 antagonist for the treatment of HIV infection. Journal of Medicinal

Chemistry. [Link]

ResearchGate. (2018). Discovering Green, Aqueous Suzuki Coupling Reactions: Synthesis

of Ethyl (4-Phenylphenyl)acetate, a Biaryl with Anti-Arthritic Potential. [Link]

Google Patents. (n.d.).

ResearchGate. (2015). Synthesis of Xenbucin using Suzuki reaction catalyzed by Pd/C in

water. [Link]

Google Patents. (n.d.). US5401876A - Synthesis of chloroacetic acids.

PubMed. (2016). Synthesis of "neoprofen", a rigidified analogue of ibuprofen, exemplifying

synthetic methodology for altering the 3-D topology of pharmaceutical substances. Organic &

Biomolecular Chemistry. [Link]

PubMed. (2000). Chiral Cardiovascular Drugs: An Overview. Current Medicinal Chemistry.

[Link]

MDPI. (2023). Preparation of Laterally Chloro-Substituted Schiff Base Ester Liquid Crystals:

Mesomorphic and Optical Properties. Crystals. [Link]

Google Patents. (n.d.). WO2017005570A1 - Process for preparing chloroacetyl chloride.

Amanote Research. (n.d.). 2-(Biphenyl-4-Yloxy)acetic Acid - Acta. [Link]

Google Patents. (n.d.). CN101270061B - Method for preparing glycine.

National Institutes of Health. (2023). A facile synthesis of 2-(4-((4-chlorophenyl)

(hydroxy)methyl) phenoxy)-2-methylpropanoic acid: Metabolite of anti-hyperlipidemic drug

Fenofibrate. PLOS ONE. [Link]

Fiveable. (n.d.). Cardiovascular drugs | Medicinal Chemistry Class Notes. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11585437/
https://www.researchgate.net/publication/328494950_Discovering_Green_Aqueous_Suzuki_Coupling_Reactions_Synthesis_of_Ethyl_4-Phenylphenylacetate_a_Biaryl_with_Anti-Arthritic_Potential
https://www.researchgate.net/publication/271515978_Synthesis_of_Xenbucin_using_Suzuki_reaction_catalyzed_by_PdC_in_water
https://pubmed.ncbi.nlm.nih.gov/27498730/
https://pubmed.ncbi.nlm.nih.gov/10702604/
https://www.mdpi.com/2073-4352/13/5/818
https://www.amanote.com/research/2-biphenyl-4-yloxy-acetic-acid-acta-crystallographica-section-e-structure-reports-online-67-o2930-2011-10-1101-acs-2011-10-25-1
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10740263/
https://library.fiveable.me/key-topics/cardiovascular-drugs
https://www.benchchem.com/product/b1267333?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. mdpi.com [mdpi.com]

2. arkat-usa.org [arkat-usa.org]

3. ikm.org.my [ikm.org.my]

4. researchgate.net [researchgate.net]

5. pdf.benchchem.com [pdf.benchchem.com]

6. researchgate.net [researchgate.net]

7. Sonogashira coupling - Wikipedia [en.wikipedia.org]

8. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable,
Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

9. synarchive.com [synarchive.com]

10. chem.libretexts.org [chem.libretexts.org]

11. Ullmann condensation - Wikipedia [en.wikipedia.org]

12. Ullmann Reaction [organic-chemistry.org]

13. byjus.com [byjus.com]

14. mdpi.com [mdpi.com]

15. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl
Diaryl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

16. Protecting group - Wikipedia [en.wikipedia.org]

17. CN104086394A - Preparation method of felbinac - Google Patents [patents.google.com]

18. CN101143815A - The preparation method of felbinac - Google Patents
[patents.google.com]

19. CN103387484B - Preparation method of 2-chloro-4-bromophonel with high purity -
Google Patents [patents.google.com]

To cite this document: BenchChem. [4-Bromophenyl Chloroacetate: A Versatile Building
Block in Modern Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267333/docs#4-bromophenyl-chloroacetate-a-
versatile-building-block-in-modern-organic-synthesis]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 17 Tech Support

https://www.mdpi.com/2227-9717/8/11/1342
https://www.arkat-usa.org/get-file/32411/
https://ikm.org.my/publications/malaysian-journal-of-chemistry/xcesfile.php?abs=J0044-b3a5d1c
https://www.researchgate.net/figure/Suzuki-Miyaura-coupling-reactions-of-4-bromoanisole-with-phenylboronic-acid_tbl1_265736655
https://pdf.benchchem.com/57/Application_of_4_Bromobiphenyl_in_the_Synthesis_of_Liquid_Crystals_Detailed_Application_Notes_and_Protocols.pdf
https://www.researchgate.net/publication/258660233_Discovering_Green_Aqueous_Suzuki_Coupling_Reactions_Synthesis_of_Ethyl_4-Phenylphenylacetate_a_Biaryl_with_Anti-Arthritic_Potential
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://pmc.ncbi.nlm.nih.gov/articles/PMC6644404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6644404/
https://synarchive.com/named-reactions/sonogashira-coupling
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Sonogashira_Coupling
https://en.wikipedia.org/wiki/Ullmann_condensation
https://www.organic-chemistry.org/namedreactions/ullmann-reaction.shtm
https://byjus.com/chemistry/ullmann-reaction/
https://www.mdpi.com/2073-4344/10/10/1103
https://pmc.ncbi.nlm.nih.gov/articles/PMC3142471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3142471/
https://en.wikipedia.org/wiki/Protecting_group
https://patents.google.com/patent/CN104086394A/en
https://patents.google.com/patent/CN101143815A/en
https://patents.google.com/patent/CN101143815A/en
https://patents.google.com/patent/CN103387484B/en
https://patents.google.com/patent/CN103387484B/en
https://www.benchchem.com/product/b1267333/docs#4-bromophenyl-chloroacetate-a-versatile-building-block-in-modern-organic-synthesis
https://www.benchchem.com/product/b1267333/docs#4-bromophenyl-chloroacetate-a-versatile-building-block-in-modern-organic-synthesis
https://www.benchchem.com/product/b1267333/docs#4-bromophenyl-chloroacetate-a-versatile-building-block-in-modern-organic-synthesis
https://www.benchchem.com/product/b1267333/docs#4-bromophenyl-chloroacetate-a-versatile-building-block-in-modern-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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